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Compound of Interest

Compound Name: 1-Chloroethyl 2-methylpropanoate

Cat. No.: B1367391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloroethyl 2-methylpropanoate, also known as 1-chloroethyl isobutyrate, is a chloroalkyl

ester with the chemical formula C₆H₁₁ClO₂. Its bifunctional nature, incorporating both a reactive

chloroethyl group and an ester moiety, makes it a compound of interest for organic synthesis,

potentially serving as an intermediate in the preparation of more complex molecules. This

technical guide provides a summary of its known physicochemical properties, synthesis, and

general experimental protocols for their determination.

Due to a lack of extensive published experimental data for this specific compound, this guide

includes predicted values and data from its close structural analog, chloromethyl isobutyrate, to

provide reasonable estimates.

Chemical Structure and Identification
The molecular structure of 1-Chloroethyl 2-methylpropanoate consists of a 2-

methylpropanoate (isobutyrate) group attached to a 1-chloroethyl group.

Caption: 2D Chemical Structure of 1-Chloroethyl 2-methylpropanoate.
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The following table summarizes the available physicochemical data for 1-Chloroethyl 2-
methylpropanoate. It includes predicted values and experimental data for the closely related

analog, chloromethyl isobutyrate, for comparison.

Property
1-Chloroethyl 2-
methylpropanoate
(Predicted)

Chloromethyl isobutyrate
(Experimental Analog
Data)

IUPAC Name
1-chloroethyl 2-

methylpropanoate

chloromethyl 2-

methylpropanoate

Synonyms 1-chloroethyl isobutyrate Chloromethyl isobutyrate

CAS Number 84674-32-8[1] 61644-18-6

Molecular Formula C₆H₁₁ClO₂[1] C₅H₉ClO₂

Molecular Weight 150.6 g/mol [1] 136.58 g/mol

Boiling Point
143.0 ± 13.0 °C (at 760

mmHg)[2]

138-141 °C (at 760 mmHg)[3]

[4]

Density 1.051 ± 0.06 g/cm³[2] 1.045 g/cm³ (at 20°C)[3]

Melting Point Not available -42°C[3]

Solubility

Insoluble in water; Soluble in

organic solvents (general

principle for esters)[5]

Insoluble in water; Soluble in

ethanol, ether, and benzene[6]

Flash Point Not available 33.736°C[7]

Experimental Protocols
Detailed experimental protocols for the determination of key physicochemical properties of

liquid esters are outlined below. These are general methods that can be applied to 1-
Chloroethyl 2-methylpropanoate.

Determination of Boiling Point (Microscale Method)
This method is suitable for small sample volumes.
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Apparatus:

Thiele tube

Thermometer (0-200°C)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the sample in the test tube.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

The assembly is clamped and immersed in a Thiele tube containing mineral oil, ensuring the

heat is distributed evenly.

The Thiele tube is gently heated. As the temperature rises, a slow stream of bubbles will

emerge from the open end of the capillary tube.

Heating is continued until a steady and rapid stream of bubbles is observed.

The heating source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination Workflow

Place sample and inverted capillary tube in a small test tube

Attach test tube to thermometer

Immerse assembly in Thiele tube with heating fluid

Gently heat the Thiele tube

Observe a steady stream of bubbles from the capillary tube

Remove heat and allow to cool

Record temperature when liquid enters the capillary tube

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density
Apparatus:
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Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is placed in a water bath at a constant temperature (e.g., 20°C) until

thermal equilibrium is reached.

The pycnometer is removed from the bath, dried, and weighed again.

The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Solubility
A qualitative assessment of solubility in water and organic solvents can be performed as

follows.

Apparatus:

Small test tubes

Pipettes or droppers

Vortex mixer (optional)

Procedure:
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Solubility in Water: Add approximately 0.1 mL of 1-Chloroethyl 2-methylpropanoate to a

test tube containing 1 mL of deionized water.

Agitate the mixture vigorously for one minute.

Observe whether the substance dissolves completely, forms a separate layer, or appears as

a cloudy suspension. The formation of a single clear phase indicates solubility, while two

distinct layers or a persistent emulsion suggests insolubility.[9][10]

Solubility in Organic Solvents: Repeat the procedure using common organic solvents such

as ethanol, acetone, and diethyl ether.

Synthesis
A common method for the synthesis of esters like 1-Chloroethyl 2-methylpropanoate is the

Fischer esterification.

Reaction: 2-methylpropanoic acid + 1-chloroethanol ⇌ 1-chloroethyl 2-methylpropanoate +

water

General Protocol:

2-methylpropanoic acid is mixed with an excess of 1-chloroethanol.

A catalytic amount of a strong acid, such as concentrated sulfuric acid, is added.

The mixture is heated under reflux for several hours to drive the equilibrium towards the

product.

After cooling, the mixture is washed with water and a weak base (e.g., sodium bicarbonate

solution) to remove the acid catalyst and unreacted carboxylic acid.

The organic layer is separated, dried over an anhydrous drying agent (e.g., magnesium

sulfate), and the final product is purified by distillation.[11]
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Fischer Esterification Synthesis

2-methylpropanoic acid +
 1-chloroethanol
+ Acid Catalyst

Heat under Reflux Wash with H₂O and NaHCO₃ Dry and Distill 1-Chloroethyl 2-methylpropanoate

Click to download full resolution via product page

Caption: General Workflow for Fischer Esterification.

Safety Information
No specific safety data sheet (SDS) for 1-Chloroethyl 2-methylpropanoate (CAS 84674-32-8)

was found. However, based on data for analogous chloroalkyl esters, the following precautions

should be taken:

Handling: Use in a well-ventilated area or under a fume hood. Avoid contact with skin, eyes,

and clothing. Wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, and open

flames.

Toxicity: The toxicological properties have not been thoroughly investigated. Handle with

care to avoid inhalation, ingestion, and skin absorption.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive safety data sheet. Always consult a current SDS and conduct a thorough

risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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